Cas no 75949-77-8 ((2S)-N~1~-{2-[(2R)-2-methylpiperazin-1-yl]ethyl}propane-1,2-diamine)

(2S)-N~1~-{2-[(2R)-2-methylpiperazin-1-yl]ethyl}propane-1,2-diamine structure
75949-77-8 structure
Product Name:(2S)-N~1~-{2-[(2R)-2-methylpiperazin-1-yl]ethyl}propane-1,2-diamine
CAS No:75949-77-8
MF:C10H24N4
MW:200.324361801147
CID:1776234
PubChem ID:21156130
Update Time:2025-04-21

(2S)-N~1~-{2-[(2R)-2-methylpiperazin-1-yl]ethyl}propane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • (2S)-N~1~-{2-[(2R)-2-methylpiperazin-1-yl]ethyl}propane-1,2-diamine
    • (2S)-1-N-[2-[(2R)-2-methylpiperazin-1-yl]ethyl]propane-1,2-diamine
    • LIBHPBUIORXTND-UHFFFAOYSA-N
    • DTXSID30888510
    • 1,2-Propanediamine, N1-[2-(2-methyl-1-piperazinyl)ethyl]-
    • 75949-77-8
    • Inchi: 1S/C10H24N4/c1-9(11)7-12-3-5-14-6-4-13-8-10(14)2/h9-10,12-13H,3-8,11H2,1-2H3
    • InChI Key: LIBHPBUIORXTND-UHFFFAOYSA-N
    • SMILES: N1(CCNCC(C)N)CCNCC1C

Computed Properties

  • Exact Mass: 200.20009678g/mol
  • Monoisotopic Mass: 200.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 53.3Ų
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